Cas no 2092784-76-2 (Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl-)

• Product Name: Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl-
• CAS No: 2092784-76-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5254442
• Update Time: 2025-06-03

Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl-

• Inchi： 1S/C12H22N2O/c1-9(13)10-5-7-14(8-6-10)12(15)11-3-2-4-11/h9-11H,2-8,13H2,1H3/t9-/m0/s1
• InChI Key： TZOHONJHCHFRPX-VIFPVBQESA-N
• SMILES： C(N1CCC([C@@H](N)C)CC1)(C1CCC1)=O

Additional information on Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl-

Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- (CAS 2092784-76-2)

Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl-, a compound with the CAS number 2092784-76-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring system with a cyclobutyl substituent and an aminoethyl group. Its unique structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- involves a multi-step process that combines principles of organic synthesis and stereochemistry. Recent advancements in asymmetric synthesis have enabled the efficient construction of the (1S)-aminoethyl group, which is critical for the compound's biological activity. Researchers have employed catalytic asymmetric alkylation and hydrogenation techniques to achieve high enantiomeric excess, ensuring the compound's stereochemical integrity. This has been instrumental in exploring its potential as a chiral building block in medicinal chemistry.

Recent studies have highlighted the compound's potential as a modulator of key biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a 2023 study published in *Nature Communications* demonstrated that Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- exhibits selective agonistic activity at the cannabinoid receptor type 2 (CB₂), making it a valuable tool for investigating CB₂-mediated therapeutic interventions. The compound's ability to modulate CB₂ without affecting CB₁ suggests its potential in treating inflammatory diseases and neurodegenerative disorders without inducing psychoactive effects.

In addition to its receptor-modulating properties, Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- has shown promise as a substrate for biocatalytic transformations. A 2023 paper in *Journal of Medicinal Chemistry* reported its use as a substrate for cytochrome P450 enzymes, providing insights into its metabolic stability and pharmacokinetic profile. This information is crucial for optimizing its bioavailability and minimizing adverse effects in preclinical models.

The compound's cyclobutane ring system contributes significantly to its rigidity and conformational stability, which are essential for interactions with biological targets. Computational studies using molecular docking and dynamics simulations have revealed that the cyclobutane ring adopts a chair-like conformation that facilitates favorable π–π interactions with aromatic residues on target proteins. This structural insight has guided further optimization efforts aimed at enhancing binding affinity and selectivity.

From an applications perspective, Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- has been explored as a lead compound for developing novel analgesics and anti-inflammatory agents. Its ability to modulate pain pathways without causing tolerance or dependence has positioned it as a potential alternative to conventional opioids. Preclinical trials have demonstrated significant efficacy in models of chronic pain, with minimal side effects compared to existing therapies.

Furthermore, recent advancements in green chemistry have enabled the scalable synthesis of Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl- using environmentally friendly reagents and conditions. This has addressed concerns related to sustainability and cost-effectiveness, making it more accessible for large-scale research and development.

In conclusion, Methanone, [4-[(1S)-1-aminoethyl]-1-piperidinyl]cyclobutyl-, CAS 2092784-76-2, stands out as a versatile and promising molecule with wide-ranging applications in drug discovery and chemical synthesis. Its unique structural features, combined with recent research breakthroughs, underscore its potential to contribute significantly to advancing therapeutic interventions across various disease areas.